![molecular formula C7H16ClNO2 B6224608 {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride CAS No. 2768300-61-2](/img/no-structure.png)
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride
Overview
Description
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride (DMAHCl) is an organic compound belonging to the class of heterocyclic compounds, with a molecular formula of C7H17ClN2O2. It is a white crystalline solid that is soluble in water and organic solvents. It has a number of applications in the field of science, including its use as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a precursor in the production of pharmaceuticals.
Mechanism of Action
The mechanism of action of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride is not fully understood. However, it is believed that the hydrochloride salt form of the compound is able to form a coordination complex with certain metal ions, such as copper and zinc. This coordination complex is believed to be responsible for the catalytic activity of the compound, as well as for its chelating properties. Additionally, it is believed that the presence of the hydrochloride salt form of the compound can alter the reactivity of certain organic molecules, such as aldehydes, by increasing their reactivity towards nucleophiles.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have some antioxidant activity, which may be due to its ability to chelate certain metal ions. Additionally, it has been shown to have a protective effect against oxidative stress in cells, which may be due to its ability to scavenge free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride in laboratory experiments include its low cost, its availability, and its ease of use. Additionally, it is relatively non-toxic, making it safe to handle in the laboratory. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can limit its use in certain reactions.
Future Directions
Given its wide range of applications, there are a number of potential future directions for {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride. These include further research into its mechanism of action, its potential as a therapeutic agent, and its use as a catalyst in organic synthesis. Additionally, further research into its potential as a corrosion inhibitor, as a stabilizing agent for the storage of peroxides, and as a model compound for the study of the interactions between organic molecules and metal ions could prove to be beneficial. Finally, further research into its potential applications in the production of pharmaceuticals and other organic compounds could be beneficial.
Synthesis Methods
The synthesis of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride is typically accomplished through a two-step process. In the first step, a base-catalyzed condensation reaction is used to produce the desired heterocyclic compound. This reaction involves the reaction of a primary amine with an aldehyde in the presence of a base such as sodium hydroxide. In the second step, the product of the condensation reaction is then treated with hydrochloric acid to produce the desired hydrochloride salt of the compound.
Scientific Research Applications
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a precursor in the production of pharmaceuticals. It has also been used as a chelating agent in the synthesis of metal-containing compounds, as a corrosion inhibitor, and as a stabilizing agent for the storage of peroxides. Additionally, it has been used as a model compound for the study of the interactions between organic molecules and metal ions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride' involves the protection of a primary amine followed by the formation of a dioxolane ring and subsequent deprotection to yield the final product.", "Starting Materials": [ "Methylamine", "2,2-dimethylpropanal", "Acetic anhydride", "Hydrochloric acid", "Sodium bicarbonate", "Methanol" ], "Reaction": [ "Methylamine is reacted with acetic anhydride to form N-acetylmethylamine.", "2,2-dimethylpropanal is reacted with N-acetylmethylamine in the presence of hydrochloric acid to form the imine intermediate.", "The imine intermediate is then reacted with methanol and sodium bicarbonate to form the protected amine intermediate.", "The protected amine intermediate is then reacted with para-toluenesulfonic acid and 1,2-ethanediol to form the dioxolane ring.", "The final step involves deprotection of the amine using hydrochloric acid to yield '{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(methyl)amine hydrochloride'." ] } | |
CAS RN |
2768300-61-2 |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
